Cas no 1703998-85-9 (2-chloro-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-one)

• Product Name: 2-chloro-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-one
• CAS No: 1703998-85-9
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• CID: 5565506
• PubChem ID: 103123688
• Update Time: 2025-05-24

2-chloro-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1703998-85-9
• EN300-1965168
• 2-chloro-1-{pyrazolo[1,5-a]pyridin-3-yl}ethan-1-one
• 2-chloro-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-one

• Inchi： 1S/C9H7ClN2O/c10-5-9(13)7-6-11-12-4-2-1-3-8(7)12/h1-4,6H,5H2
• InChI Key： BANMZRPOYVCZEZ-UHFFFAOYSA-N
• SMILES： ClCC(C1C=NN2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 194.0246905g/mol
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.4Ų

Additional information on 2-chloro-1-{pyrazolo1,5-apyridin-3-yl}ethan-1-one

2-Chloro-1-{Pyrazolo[1,5-a]Pyridin-3-Yl}Ethan-1-One: A Comprehensive Overview

The compound 2-chloro-1-{pyrazolo[1,5-a]pyridin-3-yl}ethan-1-one, with the CAS number 1703998-85-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrazolo[1,5-a]pyridine ring system with a chlorinated ketone group. The pyrazolo[1,5-a]pyridine moiety is a heterocyclic structure that has been extensively studied due to its potential applications in drug design and material science.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyridine derivatives in the development of new therapeutic agents. The presence of the chlorinated ketone group in 2-chloro-1-{pyrazolo[1,5-a]pyridin-3-yl}ethan-1-one introduces additional functional diversity, making this compound a valuable substrate for further chemical modifications. Researchers have explored the synthesis of this compound through various methods, including nucleophilic aromatic substitution and cyclization reactions, which have provided insights into its structural stability and reactivity.

The chemical structure of 2-chloro-1-{pyrazolo[1,5-a]pyridin-3-yl}ethan-1-one is characterized by a fused pyrazole and pyridine ring system. This fused ring system is known for its aromaticity and conjugation, which contribute to the compound's electronic properties. The chlorinated ketone group at position 2 further enhances the molecule's reactivity, making it a promising candidate for use in medicinal chemistry applications.

In terms of pharmacological activity, 2-chloro-1-{pyrazolo[1,5-a]pyridin-3-yl}ethan-1-one has shown potential as a lead compound in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is associated with various diseases, including cancer. The ability of this compound to modulate kinase activity suggests its potential as a therapeutic agent in oncology.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 2-chloro-1-{pyrazolo[1,5-a]pyridin-3-yl}ethan-1-one. These studies have provided valuable insights into the compound's binding affinity and selectivity towards specific kinase targets. Additionally, experimental validation of these findings has confirmed the compound's ability to inhibit key signaling pathways involved in cancer cell proliferation.

The synthesis of 2-chloro-1-{pyrazolo[1,5-a]pyridin-3-yl}ethan-1-one involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyridine core. This is followed by the introduction of the chlorinated ketone group through electrophilic substitution or other suitable methods. The optimization of reaction conditions has been a focus of recent research efforts to improve yield and purity.

In conclusion, 2-chloro-1-{pyrazolo[1,5-a]pyridin-3-yL}ethan-1-one, with its unique structural features and promising pharmacological properties, represents an exciting area of research in contemporary organic chemistry and pharmacology. Its potential as a lead compound for drug development underscores the importance of continued investigation into its properties and applications.